Cas no 1019372-20-3 (1-(2-methylphenyl)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: 1-(2-methylphenyl)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 1019372-20-3
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5229857
• PubChem ID: 43185230
• Update Time: 2026-03-07

1-(2-methylphenyl)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α,2-dimethyl-N-(2,2,2-trifluoroethyl)-
• 2,2,2-Trifluoro-N-(1-(o-tolyl)ethyl)ethan-1-amine
• 1-(2-methylphenyl)ethyl(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C11H14F3N/c1-8-5-3-4-6-10(8)9(2)15-7-11(12,13)14/h3-6,9,15H,7H2,1-2H3
• InChI Key： YOGGIQSTRUDJCG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(C)NCC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-methylphenyl)ethyl(2,2,2-trifluoroethyl)amine

Compound CAS No. 1019372-20-3: 1-(2-Methylphenyl)Ethyl(2,2,2-Trifluoroethyl)Amine

Compound CAS No. 1019372-20-3, also known as 1-(2-Methylphenyl)Ethyl(2,2,2-Trifluoroethyl)Amine, is a highly specialized organic compound with a unique structure that combines aromatic and fluorinated functionalities. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug design and advanced materials development.

The chemical structure of 1-(2-Methylphenyl)Ethyl(2,2,2-Trifluoroethyl)Amine consists of a phenyl ring substituted with a methyl group at the para position, connected to an ethylamine moiety that is further linked to a trifluoroethyl group. This combination of aromaticity and fluorination imparts unique electronic and steric properties to the molecule. The trifluoroethyl group introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the compound in various chemical environments.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have revealed that the compound exhibits excellent thermal stability and solubility in organic solvents, making it suitable for applications in pharmaceuticals and agrochemicals. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

In terms of biological activity, 1-(2-Methylphenyl)Ethyl(2,2,2-Trifluoroethyl)Amine has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Researchers have explored its potential as a lead compound for developing novel therapeutic agents against various diseases, including cancer and neurodegenerative disorders. The fluorinated moiety is particularly advantageous in this context due to its ability to enhance bioavailability and reduce metabolic degradation.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

In conclusion, CAS No. 1019372-20-3, or 1-(2-Methylphenyl)Ethyl(Trifluoroethyl)Amine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising biological activity make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.